Cas no 1040671-01-9 (5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrazin-4-one core substituted with a phenyl group at the 2-position and a 3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl moiety at the 5-position. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for biologically active molecules. The presence of the 1,2,4-oxadiazole ring may confer metabolic stability and enhanced binding affinity in target interactions. The compound's modular design allows for further derivatization, making it a versatile intermediate for drug discovery. Its synthetic accessibility and structural complexity could support investigations into kinase inhibitors or other therapeutic agents targeting signaling pathways.
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one structure
1040671-01-9 structure
Product Name:5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
CAS No:1040671-01-9
MF:C22H17N5O2
MW:383.402683973312
CID:5384078
Update Time:2025-10-31

5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-phenylpyrazolo[1,5-a]pyrazin-4-one
    • 5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
    • Inchi: 1S/C22H17N5O2/c1-15-7-9-17(10-8-15)21-23-20(29-25-21)14-26-11-12-27-19(22(26)28)13-18(24-27)16-5-3-2-4-6-16/h2-13H,14H2,1H3
    • InChI Key: AWCCXHMBNPNIPR-UHFFFAOYSA-N
    • SMILES: C12=CC(C3=CC=CC=C3)=NN1C=CN(CC1ON=C(C3=CC=C(C)C=C3)N=1)C2=O

5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3382-3534-2μmol
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
1040671-01-9 90%+
2μl
$57.0 2023-04-26
Life Chemicals
F3382-3534-5μmol
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
1040671-01-9 90%+
5μl
$63.0 2023-04-26
Life Chemicals
F3382-3534-10μmol
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
1040671-01-9 90%+
10μl
$69.0 2023-04-26
Life Chemicals
F3382-3534-20μmol
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
1040671-01-9 90%+
20μl
$79.0 2023-04-26
Life Chemicals
F3382-3534-1mg
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
1040671-01-9 90%+
1mg
$54.0 2023-04-26
Life Chemicals
F3382-3534-2mg
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
1040671-01-9 90%+
2mg
$59.0 2023-04-26
Life Chemicals
F3382-3534-3mg
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
1040671-01-9 90%+
3mg
$63.0 2023-04-26
Life Chemicals
F3382-3534-4mg
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
1040671-01-9 90%+
4mg
$66.0 2023-04-26
Life Chemicals
F3382-3534-5mg
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
1040671-01-9 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3382-3534-10mg
5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
1040671-01-9 90%+
10mg
$79.0 2023-04-26

Additional information on 5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one: A Comprehensive Overview

The compound with CAS No. 1040671-01-9, named 5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

Structural Analysis: The molecule comprises a pyrazolo[1,5-a]pyrazine core, which is a fused bicyclic system known for its stability and ability to interact with biological targets. The oxadiazole ring at position 3 is substituted with a methyl group on the phenyl ring, adding complexity to the structure. This substitution pattern is believed to enhance the compound's pharmacokinetic properties and bioavailability. The presence of a phenyl group at position 2 further contributes to the molecule's aromaticity and potential for hydrogen bonding interactions.

Pharmacological Studies: Recent research has focused on the antitumor activity of this compound. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines by targeting specific signaling pathways. Additionally, the compound has shown potential in modulating inflammatory responses, suggesting its application in treating chronic inflammatory diseases. These findings underscore the importance of further investigation into its mechanisms of action and efficacy in preclinical models.

Synthesis and Optimization: The synthesis of this compound involves a multi-step process that includes coupling reactions and cyclization steps. Researchers have optimized the synthesis pathway to improve yield and purity. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. These advancements highlight the feasibility of scaling up production for potential clinical trials.

Application and Future Directions: Given its promising biological profile, 5-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one holds great promise as a lead compound for drug development. Future studies should focus on optimizing its pharmacokinetic properties and conducting safety evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical applications.

In conclusion, this compound represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a valuable asset for researchers aiming to develop innovative therapeutic agents. As research continues to unfold, this molecule may pave the way for novel treatments in oncology and inflammation management.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.